Cas no 1806858-89-8 (4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806858-89-8
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4847820
• Update Time: 2025-10-23

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4F5NO2/c9-6(10)5-3(7(15)16)1-14-2-4(5)8(11,12)13/h1-2,6H,(H,15,16)
• InChI Key： NXLZDPMNGCZXDI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Comprehensive Guide to 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806858-89-8)

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806858-89-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine-5-carboxylic acid backbone, offers versatility in drug design and material science applications.

The growing interest in fluorinated compounds like 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are increasingly exploring its potential in developing next-generation pharmaceuticals, particularly in oncology and CNS disorders. Additionally, its role in agrochemical innovation is being investigated, as fluorinated pyridines often contribute to the efficacy of pesticides and herbicides.

One of the most searched questions about CAS No. 1806858-89-8 relates to its synthetic routes. The compound is typically synthesized via multi-step organic reactions, including halogenation and carboxylation, with careful optimization to ensure high yield and purity. Another hot topic is its safety profile; while not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Environmental scientists are also studying its biodegradability to align with green chemistry principles.

In the pharmaceutical industry, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid is a key building block for small-molecule inhibitors. Its ability to modulate enzyme activity makes it a candidate for targeting diseases like cancer and inflammation. Recent publications highlight its use in kinase inhibitor development, a trending area in precision medicine. Moreover, its structure-activity relationship (SAR) studies are helping researchers design more potent analogs with fewer side effects.

The market demand for fluorinated pyridine derivatives is rising, driven by their applications in high-value chemicals. Suppliers of CAS No. 1806858-89-8 emphasize its high purity (≥98%) and compliance with Good Manufacturing Practices (GMP) for research use. Analytical techniques like HPLC and NMR are employed to verify its quality, ensuring reproducibility in experimental results. As the industry shifts toward sustainable chemistry, efforts are underway to develop greener synthesis methods for this compound.

For researchers seeking 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid, it’s essential to consider storage conditions—typically at 2–8°C in a dry environment—to maintain stability. Collaboration with specialty chemical manufacturers is recommended to access custom quantities and technical support. With its broad utility and evolving applications, this compound remains at the forefront of innovation in fluorine chemistry.